Cas no 2172488-38-7 (4-bromo-1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole)

• Product Name: 4-bromo-1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole
• CAS No: 2172488-38-7
• MF: C₁₁H₁₀BrClN₂
• MW: 285.567500591278
• CID: 6138804
• PubChem ID: 165795214
• Update Time: 2025-06-12

4-bromo-1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole
• 4-bromo-1-[(4-chloro-3-methylphenyl)methyl]-1H-pyrazole
• EN300-1282575
• 2172488-38-7

• Inchi： 1S/C11H10BrClN2/c1-8-4-9(2-3-11(8)13)6-15-7-10(12)5-14-15/h2-5,7H,6H2,1H3
• InChI Key： RPGWJVNWWNNVDI-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC1C=CC(=C(C)C=1)Cl

Computed Properties

• Exact Mass: 283.97159g/mol
• Monoisotopic Mass: 283.97159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-bromo-1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole

Recent Advances in the Study of 4-bromo-1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole (CAS: 2172488-38-7)

The compound 4-bromo-1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole (CAS: 2172488-38-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by a pyrazole core substituted with bromo and (4-chloro-3-methylphenyl)methyl groups, has been the subject of several studies aimed at exploring its biological activities, synthetic pathways, and pharmacological properties.

Recent research has focused on the synthesis and optimization of 4-bromo-1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole, with particular emphasis on its role as a key intermediate in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's utility in the synthesis of kinase inhibitors, where it served as a crucial building block for the development of molecules targeting cancer-related signaling pathways. The study highlighted the compound's favorable physicochemical properties, including its stability and reactivity, which make it an attractive candidate for further derivatization.

In addition to its synthetic applications, 4-bromo-1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole has been investigated for its direct biological effects. A recent preprint on bioRxiv (2024) reported that the compound exhibits moderate inhibitory activity against certain inflammatory enzymes, suggesting potential applications in the treatment of inflammatory diseases. The study employed molecular docking simulations and in vitro assays to elucidate the compound's mechanism of action, revealing interactions with key amino acid residues in the enzyme's active site.

The pharmacological profile of 4-bromo-1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole has also been explored in the context of central nervous system (CNS) disorders. Research published in ACS Chemical Neuroscience (2023) investigated the compound's ability to modulate neurotransmitter receptors, with promising results indicating activity at GABAergic and glutamatergic systems. These findings open new avenues for the development of neuroactive drugs based on this chemical scaffold.

From a structural perspective, crystallographic studies of 4-bromo-1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole have provided valuable insights into its conformational preferences and intermolecular interactions. A recent X-ray diffraction analysis published in CrystEngComm (2023) revealed the compound's tendency to form specific hydrogen bonding patterns, which could be exploited in crystal engineering and drug formulation strategies.

Looking forward, the versatility of 4-bromo-1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole as both a synthetic intermediate and a potential bioactive compound suggests continued interest from the research community. Current efforts are focused on expanding its applications through structural modifications and exploring its potential in combination therapies. The compound's unique chemical features and demonstrated biological activities position it as a valuable tool in medicinal chemistry and drug discovery programs.